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Compound of Interest

3-(3-Chloro-4-
Compound Name:

methylphenyl)phenol
CAS No.: 1261943-09-2
Cat. No.: B6370197

Get Quote

\ J

CAS: 615-62-3 | Synonyms: 3-Chloro-p-cresol, 2-Chloro-4-hydroxytoluene

User Notice: Isomer Disambiguation

CRITICAL: Before proceeding, verify your target compound.

o Target of this Guide:3-Chloro-4-methylphenol (CAS 615-62-3).[1][2][3][4] This is a derivative
of p-cresol.

e Common Confusion: This is NOT Chlorocresol (PCMC, 4-Chloro-3-methylphenol, CAS 59-
50-7), which is a derivative of m-cresol and widely used as a preservative.

o Why it matters: The melting points (55°C vs 66°C) and synthesis impurities differ
significantly. This guide focuses strictly on CAS 615-62-3.

Module 1: Characterizing Your Crude Material
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Q: My crude product is a dark brown/black tarry solid. Is this normal? A: Yes. If synthesized via
the diazotization of 3-chloro-4-methylaniline (the standard route), the "tar" consists of azo
coupling byproducts and polymerized phenols.

e The Problem: These impurities are non-volatile but soluble in many organic solvents, making
direct crystallization difficult.

e The Solution: Do not attempt direct recrystallization on dark tar. You must perform a "gross
purification” step first, typically Steam Distillation or High-Vacuum Distillation.

Q: What are the primary impurities | need to target? Refer to the table below for the impurity
profile based on the standard synthesis route.

Impurity Type Origin Removal Strategy

Acid Wash: Dissolve crude in

ether/toluene; wash with 2M

3-Chloro-4-methylaniline Unreacted starting material -
HCI. Aniline forms water-
soluble salt.
Side reactions during Steam Distillation: The phenol
Azo Compounds / Tars ] o ) ]
diazotization is volatile; tars are not.

Fractional Crystallization:

Difficult to separate; requires

p-Cresol Reduction of diazonium salt ) o
high-efficiency columns or
multiple recrystallizations.
Recrystallization: Exploits
Isomers (e.g., 2-Cl-4-Me) Impure starting aniline solubility differences in non-

polar solvents (e.g., Hexane).

Module 2: Purification Protocols
Protocol A: The "Oiling Out" Solution (Crystallization)

Q: | tried recrystallizing from hot water/ethanol, but the product separates as an oil, not crystals.
Why? A: "Oiling out" occurs because the melting point of 3-Chloro-4-methylphenol (~55.5°C) is
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lower than the boiling point of the solvent mixture. When the solution cools, the solute becomes

insoluble at a temperature above its melting point, forming liquid droplets.[5]

Corrective Protocol:

e Switch Solvents: Use a low-boiling, non-polar solvent like n-Hexane or Petroleum Ether (40-

60°C).

o Reasoning: The compound is moderately soluble in hot hexane but poorly soluble in cold.

The low boiling point of hexane allows you to keep the temperature below the "oiling out"

threshold during the final stages.

» Seeding: Cool the solution to ~30°C. If oil droplets form, add a seed crystal of pure 3-Chloro-

4-methylphenol immediately. Vigorous stirring is essential to prevent the oil from coalescing

into a single mass.

o Slow Cooling: Do not plunge into ice immediately. Wrap the flask in a towel to cool to room

temperature over 2 hours.

Protocol B: Vacuum Distillation (For Bulk Purity)

Q: What parameters should | use for distillation? A: 3-Chloro-4-methylphenol has a high

atmospheric boiling point (~229°C), which risks thermal decomposition (darkening).

e Vacuum Requirement: < 10 mmHg (Torr).

e Setup: Short-path distillation head (Vigreux column recommended if isomer separation is

needed).

e Temperature Guide:

Pressure (mmHg) Approx.[6] Vapor Temp Notes
(°C)
760 (Atm) 229°C Avoid. Decomposition risk.
10 ~110-115°C Safe range.
1 ~75-80°C Ideal for high purity.
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o Troubleshooting: If the distillate solidifies in the condenser (MP is 55°C), use a heat gun or
warm water circulation in the condenser (set to ~60°C) to keep it liquid until it reaches the
receiver.

Module 3: Advanced Separation Logic

The following diagram illustrates the decision matrix for purifying crude 3-Chloro-4-
methylphenol based on the physical state and impurity profile.
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Acid Wash No Aniline
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Is material Tar-like / Black?

Yes (Heavy Tars)

Steam Distillation
(Separates Volatile Phenol from Tars)
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Dewater & Extract
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Polishing (Color Removal)

Recrystallization
(Solvent: n-Hexane or Pet Ether)

Pure Crystalline Solid
(White/Colorless, MP 55.5°C)

Click to download full resolution via product page

Figure 1: Purification workflow for CAS 615-62-3, prioritizing tar removal and thermal stability.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b6370197/docs?utm_src=pdf-body-img#technical-support-center-purification-of-crude-3-chloro-4-methylphenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6370197?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Module 4: Stability and Storage

Q: My white crystals turned pink after a week. What happened? A: Phenols are sensitive to
oxidation, forming quinones which are intensely colored (pink/red) even at ppm levels.

e Prevention: Store under an inert atmosphere (Argon/Nitrogen).
» Container: Amber glass bottles with Teflon-lined caps.

» Rescue: If the product is pink, a simple wash with cold n-pentane may remove the surface
oxidation products without significant loss of yield, as the quinones are often more soluble in
hydrocarbons than the phenol itself.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Chloro-4-methylphenol 97% | CAS: 615-62-3 | AChemBlock [achemblock.com]

2. 3-CHLORO-4-METHYLPHENOL | 615-62-3 [chemicalbook.com]

3. CAS Common Chemistry [commonchemistry.cas.org]

4. 3-Chloro-4-methylphenol | C7H7CIO | CID 14853 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. chem.libretexts.org [chem.libretexts.org]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C615623
https://pubchem.ncbi.nlm.nih.gov/compound/14853
https://pubchem.ncbi.nlm.nih.gov/compound/14853
http://www.orgsyn.org/
https://www.benchchem.com/product/b6370197?utm_src=pdf-custom-synthesis#bc-rfq
https://www.achemblock.com/w167922-3-chloro-4-methylphenol.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7327980.htm
https://commonchemistry.cas.org/detail?cas_rn=615-62-3
https://pubchem.ncbi.nlm.nih.gov/compound/14853
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/03%3A_Crystallization/3.03%3A_Choice_of_Solvent/3.3F%3A_Mixed_Solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6370197?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

e 6. 4-Chloro-3-methylphenol | C7H7CIO | CID 1732 - PubChem [pubchem.ncbi.nlm.nih.gov]

o To cite this document: BenchChem. [Technical Support Center: Purification of Crude 3-
Chloro-4-methylphenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6370197/docs#technical-support-center-purification-
of-crude-3-chloro-4-methylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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